N-isopropyl-2,4-dimethoxybenzenesulfonamide

• Molecular Formula: C11H17NO4S
• Molecular Weight: 259.32 g/mol
• IUPAC Name: 2,4-dimethoxy-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO4S/c1-8(2)12-17(13,14)11-6-5-9(15-3)7-10(11)16-4/h5-8,12H,1-4H3
• InChI Key: COYCFRYZUBIOAL-UHFFFAOYSA-N
• SMILES: CC(C)NS(=O)(=O)C1=C(C=C(C=C1)OC)OC

Description

N-isopropyl-2,4-dimethoxybenzenesulfonamide, also known as IDBS, is a sulfonamide derivative that has been widely used in scientific research due to its unique properties. This compound is a white crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. IDBS has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of N-isopropyl-2,4-dimethoxybenzenesulfonamide is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes and ion channels. Specifically, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in nerve cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. In animal studies, this compound has been shown to have analgesic effects and to reduce the severity of seizures. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-isopropyl-2,4-dimethoxybenzenesulfonamide in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one limitation of using this compound is that it can be toxic at high concentrations. Researchers must take care to use appropriate safety measures when working with this compound.

Future Directions

There are many potential future directions for research on N-isopropyl-2,4-dimethoxybenzenesulfonamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another potential direction is the study of this compound's effects on ion channels and their role in cellular signaling. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and to determine its potential applications in other fields such as agriculture and materials science.

Synthesis Methods

The synthesis of N-isopropyl-2,4-dimethoxybenzenesulfonamide involves the reaction of 2,4-dimethoxybenzenesulfonyl chloride with isopropylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform, under anhydrous conditions. The resulting product is then purified using column chromatography or recrystallization. This synthesis method has been well-established and has been used by many researchers to obtain high-quality this compound.

Scientific Research Applications

N-isopropyl-2,4-dimethoxybenzenesulfonamide has been used in a wide range of scientific research applications. One of the most significant applications of this compound is in the field of medicine. This compound has been shown to have antitumor and anti-inflammatory properties, making it a potential candidate for the development of new drugs. This compound has also been used in the study of ion channels and their role in cellular signaling. In addition, this compound has been used in the field of materials science, specifically in the synthesis of novel polymers.